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Compound of Interest

Compound Name: Acid black 26

Cat. No.: B1595528 Get Quote

An In-depth Technical Guide to Acid Black 26

This technical guide provides a comprehensive overview of Acid Black 26, a synthetic dye with

significant industrial applications. It is intended for researchers, scientists, and professionals in

drug development and related fields who require detailed information on its chemical

properties, synthesis, and analytical methodologies.

Core Identity and Synonyms
Acid Black 26 is a disazo acid dye known for its deep black color.[1][2] It is widely used in the

textile and leather industries.[1][3][4]

CAS Number: 6262-07-3[1][3][4][5]

Synonyms: A comprehensive list of synonyms for Acid Black 26 is provided in the table below.
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Synonym Reference

C.I. Acid Black 26 [1]

C.I. 27070 [1]

Weak Acid Black VL [1][5]

Acid Black VLG [1][5]

Acid Black VL [1]

Acid Milling Black[B] [5]

Apollo Nylon Fast Black NB [5]

Atul Acid Cyanine Black VL [5][6]

Best Acid Milling Black VLG [5]

Daedo Acid Black NB [5][6]

Fast Milling Black[B] [5]

Folan Fast Black VL [5][6]

Formo Leather Black Supra SLW [5]

Haricid Black VLG [5]

Kayanol Milling Black VLG [5][6]

Kemacid Black 26 [5]

Lerui Acid Black VLG [5]

Lerui Acid Milling Black VL [5]

Midlon Black VL [5]

Milling Black VLG [5]

Nerol VL

Ostacid Black VL

Phoebe Black W-VL 200%
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Polan Black RB [5][6]

Rifa Acid Fast Black NB

Triacid Light Black VLN [5][6]

Manganese ferrite black [5]

Physicochemical Properties
A summary of the key physicochemical properties of Acid Black 26 is presented below.

Property Value Reference

Molecular Formula C32H21N5Na2O7S2 [1][5]

Molecular Weight 697.65 g/mol [1][5]

Appearance Bluish-black powder [1][3]

Solubility

Soluble in water (100 g/L at

90°C), slightly soluble in

ethanol and acetone.

[1][3]

Color in Concentrated H2SO4
Purple, turning blue upon

dilution.
[1][3]

Aqueous Solution Color Blue [1][3]

Synthesis of Acid Black 26
The synthesis of Acid Black 26 is a multi-step process involving diazotization and coupling

reactions. The general manufacturing method is as follows:

First Diazotization: 5-Amino-2-(phenylamino)benzenesulfonic acid is diazotized.

First Coupling: The resulting diazonium salt is coupled with Naphthalen-1-amine.

Second Diazotization: The product from the first coupling is then diazotized.
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Second Coupling: Finally, this second diazonium salt is coupled with 6-Hydroxynaphthalene-

2-sulfonic acid to yield Acid Black 26.[1][3]

A logical diagram illustrating the synthesis workflow is provided below.

Synthesis Workflow of Acid Black 26

5-Amino-2-(phenylamino)benzenesulfonic acid

Diazotization Naphthalen-1-amine

Coupling

6-Hydroxynaphthalene-2-sulfonic acid

Final Coupling

Intermediate Product

Second Diazotization

Acid Black 26
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Click to download full resolution via product page

Caption: Synthesis workflow for Acid Black 26.

Experimental Protocols
Detailed experimental protocols for the removal of Acid Black 26 from aqueous solutions are

crucial for environmental remediation studies. Below is a representative methodology for

photocatalytic decolorization.

Photocatalytic Decolorization of Acid Black 26
This protocol describes a general procedure for the photocatalytic degradation of Acid Black
26 using a catalyst such as TiO2.

Materials:

Acid Black 26

Titanium dioxide (TiO2) photocatalyst

Hydrogen peroxide (H2O2) (optional, as an enhancer)

Deionized water

pH meter

UV-Vis Spectrophotometer

UV light source

Magnetic stirrer and stir bars

Beakers and volumetric flasks

Procedure:

Preparation of Acid Black 26 Solution: Prepare a stock solution of Acid Black 26 of a

known concentration (e.g., 0.071 mM) in deionized water.
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Experimental Setup:

Place a specific volume of the Acid Black 26 solution into a beaker.

Add a measured amount of the photocatalyst (e.g., TiO2).

If required, add a specific concentration of hydrogen peroxide.

Adjust the pH of the solution to the desired value (e.g., pH 6.2) using dilute acid or base.

Photocatalytic Reaction:

Place the beaker under a UV light source.

Continuously stir the solution using a magnetic stirrer to ensure a homogenous

suspension of the catalyst.

Withdraw aliquots of the solution at regular time intervals.

Analysis:

Centrifuge or filter the withdrawn aliquots to remove the photocatalyst particles.

Measure the absorbance of the supernatant at the maximum wavelength (λmax) of Acid
Black 26 using a UV-Vis spectrophotometer.

The decolorization efficiency can be calculated from the change in absorbance over time.

A diagram of this experimental workflow is presented below.
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Experimental Workflow for Photocatalytic Decolorization

Preparation

Reaction

Analysis

Prepare Acid Black 26 Stock Solution

Combine Solution and Catalyst

Prepare Photocatalyst Suspension

Adjust pH

UV Irradiation with Stirring

Withdraw Aliquots at Intervals

Remove Catalyst (Centrifuge/Filter)

Measure Absorbance (UV-Vis)

Calculate Decolorization Efficiency

Click to download full resolution via product page

Caption: Workflow for photocatalytic decolorization of Acid Black 26.
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Applications
Acid Black 26 is primarily used for dyeing various materials, including:

Wool[1][4]

Polyamide fibers[1][4]

Silk[1][4]

Wool blended fabrics[1][4]

Leather[1][3][4]

It is also utilized in the paper and thermoset/thermoplastic industries.[7]

Toxicological Information
While specific toxicological data for Acid Black 26 is limited in the provided search results, azo

dyes as a class can be of toxicological concern. The reductive cleavage of the azo bond can

lead to the formation of aromatic amines, some of which are known to be carcinogenic.

However, one study on "Acid Black 210" concluded it to be of low ecotoxicological risk.[8] It is

important to handle all dyes with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Decolorization_of_Acid_Black_172_by_Advanced_Oxidation_Processes.pdf
https://www.researchgate.net/figure/Photocatalytic-decolorization-of-Acid-Black-26-with-different-concentrations-of-hydrogen_fig13_234003786
http://www.worlddyevariety.com/acid-dyes/acid-black-261.html
https://repositorio.unesp.br/server/api/core/bitstreams/4b1da81a-e182-4dd8-b624-c71c7d66fdcc/content
https://www.benchchem.com/product/b1595528#acid-black-26-cas-number-and-synonyms
https://www.benchchem.com/product/b1595528#acid-black-26-cas-number-and-synonyms
https://www.benchchem.com/product/b1595528#acid-black-26-cas-number-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1595528?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

